4-bromo-N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H19BrN6OS/c1-21(2)14-18-12(19-15(20-14)22-5-3-4-6-22)8-17-13(23)11-7-10(16)9-24-11/h7,9H,3-6,8H2,1-2H3,(H,17,23)
• InChI Key: HFADVWIWOZFPNG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCCC2)CNC(=O)C3=CC(=CS3)Br
• Molecular Formula: C15H19BrN6OS
• Molecular Weight: 411.3 g/mol

Description

4-bromo-N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H19BrN6OS and its molecular weight is 411.32. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Heterocyclic compounds, which contain a ring structure with at least one atom other than carbon, are crucial in the development of pharmaceuticals, agrochemicals, and dyes. The compound has been explored in the context of synthesizing novel heterocyclic compounds. For instance, thiophenylhydrazonoacetates have been utilized in the synthesis of various heterocyclic derivatives including pyrazole, isoxazole, pyrimidine, triazine, and others, demonstrating the versatility of thiophene derivatives in heterocyclic synthesis (Mohareb et al., 2004). Moreover, research on pyridine-2(1H)-thione highlighted its role in creating thio-substituted ethyl nicotinate derivatives, further contributing to the diversity of heterocyclic chemistry (Gad-Elkareem et al., 2011).

Bioactive Compound Synthesis

The synthesis and exploration of bioactive compounds, particularly those with antibacterial and antifungal properties, are significant for medicinal chemistry. Research has shown that certain thiophene-3-carboxamide derivatives exhibit antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Vasu et al., 2003). Additionally, the synthesis of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines has demonstrated antiprotozoal properties, offering pathways for new antiprotozoal therapies (Ismail et al., 2004).

Development of Fluorescent Dyes

The compound's utility extends to the synthesis of fluorescent dyes, particularly those exhibiting large Stokes shifts, which are valuable in bioimaging and sensors. Research into derivatives of isomeric 2-(hydroxytolyl)-4,6-dimethylamino-1,3,5-triazines has led to the creation of dyes with pronounced green fluorescence due to intramolecular proton transfer in the excited state, indicating the compound's relevance in the development of advanced fluorescent materials (Rihn et al., 2012).